Cas no 453562-68-0 (1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone)

• Product Name: 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone
• CAS No: 453562-68-0
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD07636645
• CID: 1516811
• PubChem ID: 16127418
• Update Time: 2025-06-08

1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethyl-6-nitro-2h-indol-1-yl)ethanone
• ETHANONE, 1-(2,3-DIHYDRO-3,3-DIMETHYL-6-NITRO-1H-INDOL-1-YL)-
• 1-(3,3-dimethyl-6-nitro-2,3-dihydro-indol-1-yl)-ethanone
• 1-(3,3-dimethyl-6-nitro-2,3-dihydro-indol-1-yl)ethanone
• 1-(2,3-DIHYDRO-3,3-DIMETHYL-6-NITRO-1H-INDOL-1-YL)-ETHANONE
• 1-(3,3-dimethyl-6-nitroindoline-1-yl)ethanone
• 1-(3,3-dimethyl-6-nitroindolin-1-yl)ethanone
• 1-acetyl-3,3-dimethyl-6-nitroindoline
• AG-F-57753
• SureCN397584
• PB10445
• CTK4I8763
• N-acetyl-6-nitro-3,3-dimethylindoline
• 1-(3,3-Dimethyl-6-nitro-2,3-dihydro-1H-indol-1-yl)ethan-1-one
• ETHANONE,1-(2,3-DIHYDRO-3,3-DIMETHYL-6-NITRO-1H-INDOL-1-YL)
• WFZCJZLWNBAQDW-UHFFFAOYSA-N
• OR307761
• AX8292091
• 1-(3,3-dimethyl-6-nitroindoline-1y)ethanone
• 1-(3,3-dimethyl-6-nitroindolin-1-yl)-ethanone
• 1-(3,3-dimethyl-6-nitroindolin-1-yl) et
• 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone
• 1-(3,3-dimethyl-6-nitroindolin-1-yl)ethan-1-one
• A898265
• MFCD07636645
• AS-50521
• BCP30781
• 453562-68-0
• 1-(3,3-dimethyl-6-nitroindolin-1-yl) ethanone
• P10478
• CS-M3749
• SCHEMBL397584
• SY227237
• 1-Acetyl-3,3-dimethyl-6-nitroindoline pound>>1-(3,3-Dimethyl-6-nitro-2,3-dihydro-1H-indol-1-yl)ethan-1-one
• DTXSID90583135
• AKOS024262397

• MDL： MFCD07636645
• Inchi： 1S/C12H14N2O3/c1-8(15)13-7-12(2,3)10-5-4-9(14(16)17)6-11(10)13/h4-6H,7H2,1-3H3
• InChI Key： WFZCJZLWNBAQDW-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=C(C=CC=2C(C)(C)C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.10000
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1
• XLogP3: 2

Experimental Properties

• PSA: 66.13000
• LogP: 2.82710

1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：(BD286601)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone

Chemical Profile of 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone (CAS No. 453562-68-0)

1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 453562-68-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the nitro-substituted indoline class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of both dimethyl and nitro functional groups in its molecular framework imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone consists of an indoline core substituted with a nitro group at the 6-position and two methyl groups at the 3-position. This specific arrangement enhances the compound's reactivity and interaction with biological targets. The nitro group, in particular, is a well-known pharmacophore that can participate in hydrogen bonding, hydrophobic interactions, and redox processes, thereby influencing its biological efficacy.

In recent years, there has been a surge in research focused on indoline derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The structural features of 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone make it an intriguing subject for studying its pharmacological properties.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The indoline scaffold is a privileged structure in drug design, often found in bioactive molecules with therapeutic relevance. By modifying the substituents on the indoline ring, researchers can fine-tune the biological activity of the compound to target specific disease pathways.

Recent studies have highlighted the importance of nitro-substituted indolines in medicinal chemistry. The nitro group can be reduced to an amine under specific conditions, leading to new derivatives with altered pharmacokinetic profiles. This reactivity makes 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone a versatile building block for generating novel drug candidates.

The synthesis of 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone involves multi-step organic transformations that require precise control over reaction conditions. Typically, it begins with the preparation of the indoline core through cyclization reactions followed by functionalization at the 6-position with a nitro group. The introduction of dimethyl groups at the 3-position further refines the molecular architecture to enhance stability and bioavailability.

In terms of biological evaluation, preliminary studies have suggested that 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone exhibits promising antiproliferative effects against certain cancer cell lines. The exact mechanism of action remains under investigation, but it is hypothesized that the compound may interfere with key signaling pathways involved in cell growth and survival. Additionally, its ability to cross cell membranes suggests potential applications in treating diseases that require intracellular delivery.

The pharmacokinetic properties of this compound are also being scrutinized to determine its suitability for clinical development. Factors such as solubility, metabolic stability, and distribution play crucial roles in determining whether a drug candidate will progress to human trials. Preliminary data indicate that 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone has reasonable solubility in both aqueous and lipid-based environments, which could facilitate its formulation into various dosage forms.

One area of particular interest is the potential use of 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone as a prodrug or lead compound for further derivatization. By modifying its structure through chemical libraries or computational screening methods, researchers can generate analogs with enhanced potency or selectivity. This approach aligns with modern drug discovery strategies that emphasize rapid identification and optimization of bioactive molecules.

The role of computational chemistry in studying 1-(3,3-dimethyl-6-nitro-indolin-1-yl)ethanone cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These insights can guide experimental design and help identify key structural features responsible for its observed biological activity.

In conclusion,1-(3,3-dimethyl-6-nitro-indolin-1-ylenkonaldehyde (CAS No.) 4553562 -68 -0 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead molecule or intermediate in drug development pipelines aimed at treating various diseases.